N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C21H23N5O5S2/c1-14-13-15(2)23-21(22-14)25-32(28,29)18-11-7-17(8-12-18)24-20(27)16-5-9-19(10-6-16)33(30,31)26(3)4/h5-13H,1-4H3,(H,24,27)(H,22,23,25)
• InChI Key: SJVBMKJIHIFQAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)C
• Molecular Formula: C21H23N5O5S2
• Molecular Weight: 489.6 g/mol

Description

N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H23N5O5S2 and its molecular weight is 489.57. The purity is usually 95%.
BenchChem offers high-quality N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(dimethylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(dimethylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Interaction with Biological Molecules

A study by Meng et al. (2012) explored the synthesis of derivatives related to this compound and their interaction with bovine serum albumin (BSA), highlighting their potential in biochemical applications. The derivatives demonstrated significant binding to BSA, offering insights into drug-protein interactions and pharmacokinetics (Meng et al., 2012).

Synthesis and Biological Activity

Gein et al. (2018) investigated the synthesis of compounds by reacting methyl aroylpyruvates with sulfadimidine, which includes a structure similar to the compound of interest. These synthesized compounds showed notable analgesic and anti-inflammatory activities (Gein et al., 2018).

Another research by Gein et al. (2020) focused on the antimicrobial activity of methyl 4-aryl-2-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylamino}-4-oxobut-2-enoates and their silver salts. These compounds displayed a broad spectrum of antimicrobial properties, suggesting their potential as antimicrobial agents (Gein et al., 2020).

Inhibitory Effects on Enzymes

Yamali et al. (2021) conducted a study on novel benzamide derivatives, including structures akin to the compound , evaluating their inhibitory effects towards the acetylcholinesterase enzyme. This research is crucial for Alzheimer's disease treatment, indicating the compound's potential in developing therapeutic agents (Yamali et al., 2021).